Cas no 1224709-17-4 (2-(4-Amino-3-methoxyphenyl)propane-1,3-diol)

• Product Name: 2-(4-Amino-3-methoxyphenyl)propane-1,3-diol
• CAS No: 1224709-17-4
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 1040153
• PubChem ID: 68593274
• Update Time: 2025-06-08

2-(4-Amino-3-methoxyphenyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-(4-Amino-3-methoxyphenyl)propane-1,3-diol
• 1,3-Propanediol, 2-(4-amino-3-methoxyphenyl)-
• DB-329302
• SCHEMBL3316437
• 1224709-17-4
• SB84678
• DTXSID60738650

• Inchi： 1S/C10H15NO3/c1-14-10-4-7(2-3-9(10)11)8(5-12)6-13/h2-4,8,12-13H,5-6,11H2,1H3
• InChI Key： DWYDABJQSNRZRM-UHFFFAOYSA-N
• SMILES： OCC(CO)C1C=CC(=C(C=1)OC)N

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.7Ų

Additional information on 2-(4-Amino-3-methoxyphenyl)propane-1,3-diol

Recent Advances in the Study of 2-(4-Amino-3-methoxyphenyl)propane-1,3-diol (CAS: 1224709-17-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-Amino-3-methoxyphenyl)propane-1,3-diol (CAS: 1224709-17-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 2-(4-Amino-3-methoxyphenyl)propane-1,3-diol, which make it a promising candidate for the development of novel therapeutics. The compound's diol and amino functional groups contribute to its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. Researchers have employed advanced synthetic techniques to optimize the compound's yield and purity, paving the way for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2-(4-Amino-3-methoxyphenyl)propane-1,3-diol exhibits potent anti-inflammatory activity by inhibiting the NF-κB pathway. This finding suggests its potential utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data indicate neuroprotective effects, possibly through the activation of the Nrf2-ARE pathway, which could be relevant for neurodegenerative disorders like Alzheimer's disease.

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable bioavailability and low toxicity, making it a viable candidate for further preclinical development. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies.

In conclusion, 2-(4-Amino-3-methoxyphenyl)propane-1,3-diol (CAS: 1224709-17-4) represents a promising scaffold for the development of new therapeutic agents. Its multifaceted biological activities and favorable pharmacokinetic properties underscore its potential in addressing unmet medical needs. Future studies should focus on elucidating its mechanism of action in greater detail and advancing it through the drug development pipeline. The continued exploration of this compound may yield significant breakthroughs in the treatment of inflammatory and neurodegenerative diseases.